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Compound of Interest

Compound Name: Triethylamine hydrochloride

Cat. No.: B054416

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for triethylamine
hydrochloride (CAS No. 554-68-7), compiled from Safety Data Sheets (SDS) and chemical
databases. It is intended to equip laboratory and drug development professionals with the
necessary knowledge to handle this compound safely.

Identification and Physicochemical Properties

Triethylamine hydrochloride, also known as triethylammonium chloride, is the hydrochloride
salt of the organic base triethylamine.[1][2] It is commonly used in organic synthesis, for
instance, to neutralize the hydrogen chloride produced in reactions involving acyl chlorides,
and in the preparation of buffer solutions.[2][3][4] It presents as a white to off-white,
hygroscopic crystalline powder.[2][5][6]

Table 1: Physicochemical Data for Triethylamine Hydrochloride
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Property Value Source(s)
Chemical Formula CeH16CIN [1][7]
Molecular Weight 137.65 g/mol [31[8]
CAS Number 554-68-7 [1]13][8]
White to off-white, hygroscopic
Appearance , [51061[°]
crystalline powder
Melting Point 254 - 261 °C (decomposes) [21[3][41[6]
Boiling Point Sublimes at 245 °C [3]
Highly soluble in water (1440
N g/L at 20 °C). Soluble in
Solubility [2][3][4][10]
ethanol and chloroform;
insoluble in ether.
Density ~1.07 g/lcm3 [2][3][10]
pH 5 (10 g/L aqueous solution) [21[7]

| Vapor Pressure | Negligible |[3][5] |

Hazard Identification and GHS Classification

Triethylamine hydrochloride is classified as a hazardous substance under the Globally

Harmonized System (GHS).[5][8] The primary hazards are irritation to the skin, eyes, and

respiratory system.[1][8][11] Ingestion or inhalation may be harmful.[2][6]

Table 2: GHS Hazard and Precautionary Statements
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Classification

Signal Word

Code

Statement

Warning

Source(s)

[11[e][11]

Hazard Statements

H315

Causes skin irritation.

[LI(3][8][11]

H319

Causes serious eye
irritation.

[11(3][8][11]

H335

May cause respiratory
irritation.

[1I(3][8][11]

H302/H312/H332

Harmful if swallowed,
in contact with skin, or
if inhaled.

[6]

Precautionary

Statements

P261

Avoid breathing
dust/fume/gas/mist/iva

pors/spray.

[1]8][11]

P264

Wash hands,
forearms, and face
thoroughly after
handling.

[1](11]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[1](11]

P302+P352

IF ON SKIN: Wash

with plenty of water.

[1][11]

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[LI8][11]
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Classification Code Statement Source(s)

P405 Store locked up. [11]

| | P501 | Dispose of contents/container to an approved waste disposal plant. |[11] |

Upon thermal decomposition, it can release toxic and corrosive fumes, including nitrogen
oxides (NOXx), carbon oxides (CO, CO2), and hydrogen chloride gas.[8][9][11] As a combustible
solid, fine dust can form explosive mixtures with air in the presence of an ignition source.[5]

Exposure Controls and Personal Protective
Equipment (PPE)

Effective control of exposure requires a combination of engineering controls and appropriate
personal protective equipment.

Experimental Protocol: Engineering Controls

o Ventilation: All handling of triethylamine hydrochloride powder should be conducted in a
well-ventilated area.[1][3][8] A certified chemical fume hood or an enclosure with local
exhaust ventilation is required for procedures that may generate dust, such as weighing or
transferring the solid.[8] The ventilation system should be designed to prevent the
accumulation and recirculation of particulates in the workplace.[5]

Table 3: Personal Protective Equipment (PPE) Recommendations

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://aksci.com/sds/F822_SDS.pdf
https://aksci.com/sds/F822_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR27067~~PDF~~MTR~~KOSD~~EN~~2022-05-28%2001:42:26~~Triethylamine%20hydrochloride~~
https://aksci.com/sds/F822_SDS.pdf
https://datasheets.scbt.com/sc-251324.pdf
https://www.benchchem.com/product/b054416?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-triethylamine-hydrochloride-CASNO-554-68-6364C-EN.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-hydrochloride
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://datasheets.scbt.com/sc-251324.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protection Type Specification Purpose Source(s)

Safety glasses with
side-shields
. Prevents eye
) conforming to ]
Eye/Face Protection contact with dust [51[6]1[8]
EN166 or NIOSH- .
. particles.
approved chemical

safety goggles.

Chemically resistant

gloves (e.g., nitrile) o
) ) Prevents skin irritation
Skin Protection and a lab coat. Ensure ) [6][8][11]
) and absorption.
gloves are inspected

before use.

| Respiratory Protection | ANIOSH/MSHA or EN 149 approved particulate respirator is required
if engineering controls are insufficient or when handling large quantities that may generate
significant dust. | Prevents respiratory tract irritation from inhaled dust. [[6] |
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Task Assessment:
Handling Triethylamine HCI
Handling Closed Container?

o

Weighing or Transfer?
(Dust generation likely)

PPE Requirements

Required PPE:

- Chemical Goggles - .
- Lab Coat Minimum PPE:

- Gloves - Safety Glasses

9 a - Lab Coat
- Particulate Respirator* - Gloves

Work inside Chemical Fume Hood

\
\
\
*Respirator required if ventilation
is inadequate or per risk assessment.

Click to download full resolution via product page
Caption: PPE selection logic based on the handling task.
Safe Handling, Storage, and Emergency Protocols
Strict adherence to handling and storage protocols is crucial to minimize risks.
Experimental Protocol: Safe Handling and Storage

e Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with eyes
and skin.[5][11]

e Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of the
workday.[8] Do not eat, drink, or smoke in areas where the chemical is handled.[1][12]
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e Grounding: For processes that may generate static electricity, ensure equipment is properly
grounded to prevent ignition of dust clouds.

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.
[1][8][11] The material is hygroscopic; protect from moisture.[3][5][9]

e Incompatibilities: Store away from strong oxidizing agents (e.g., nitrates, peroxides, chlorine
bleaches).[5]

Emergency Protocols
Immediate and appropriate action is critical in the event of an emergency.
Experimental Protocol: Accidental Release (Minor Spill)

o Evacuate & Ventilate: Alert personnel in the immediate area. Ensure the area is well-
ventilated. Remove all sources of ignition.[3][5]

o Don PPE: Wear all required personal protective equipment, including respiratory protection,
gloves, and eye protection.[3][8]

o Containment: Prevent the spill from entering drains or waterways.[3][8]

e Cleanup: Use dry cleanup methods. Carefully sweep or vacuum the spilled solid. Avoid
actions that generate dust clouds.[3][5][8]

» Disposal: Place the collected material into a suitable, labeled, and closed container for
disposal by a licensed professional waste disposal service.[5][8][11]
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Spill Detected

Alert Personnel
Remove Ignition Sources

Don Appropriate PPE
(Respirator, Goggles, Gloves)

Clean Spill Using Dry Methods
(Avoid creating dust)

Place in Labeled Container
for Hazardous Waste

Decontaminate Area
and Dispose of PPE

Spill Secured
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Exposure Occurs

Route of Exposure?

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Rinse mouth.
Keep warm and rested. Flush with soap & water. Keep eyelids open. Do NOT induce vomiting.

If irritation persists

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Triethylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054416#triethylamine-hydrochloride-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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